Cas no 2167524-80-1 (Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)-)

• Product Name: Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)-
• CAS No: 2167524-80-1
• MF: C₈H₄BrF₅O
• MW: 291.01277923584
• CID: 4711203
• Update Time: 2025-05-27

Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)-

• Inchi： 1S/C8H4BrF5O/c9-4-1-2-5(7(10)11)6(3-4)15-8(12,13)14/h1-3,7H
• InChI Key： KBHILJZUGRPMDE-UHFFFAOYSA-N
• SMILES： C1(C(F)F)=CC=C(Br)C=C1OC(F)(F)F

Additional information on Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)-

Recent Advances in the Study of Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)- (CAS: 2167524-80-1)

The compound Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)- (CAS: 2167524-80-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 2167524-80-1, emphasizing its role as a versatile intermediate in the preparation of fluorinated aromatic compounds. Fluorinated compounds are of particular interest in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The presence of both difluoromethyl and trifluoromethoxy groups in this compound suggests potential applications in the development of novel enzyme inhibitors or receptor modulators.

In vitro studies have demonstrated that Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)- exhibits promising activity against certain enzymatic targets, particularly those involved in inflammatory pathways. Preliminary data indicate that this compound may serve as a lead structure for the development of anti-inflammatory agents, with researchers noting its ability to selectively inhibit key pro-inflammatory cytokines.

Further investigations into the pharmacological properties of 2167524-80-1 have explored its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic fluorine substituents, makes it a candidate for targeting neurological disorders. Current research is focused on optimizing its pharmacokinetic profile while minimizing potential off-target effects.

From a chemical perspective, the stability and reactivity of this compound under various conditions have been thoroughly examined. Researchers have developed improved synthetic methods that yield higher purity and better scalability, addressing previous challenges in its production. These advancements are crucial for enabling further biological evaluation and potential clinical translation.

Looking forward, the unique combination of bromo, difluoromethyl, and trifluoromethoxy substituents on the benzene ring presents numerous opportunities for structure-activity relationship (SAR) studies. Several research groups are currently exploring derivatives of 2167524-80-1 to enhance its biological activity and selectivity. These efforts may lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, Benzene, 4-bromo-1-(difluoromethyl)-2-(trifluoromethoxy)- represents an important building block in modern medicinal chemistry with diverse potential applications. Ongoing research continues to uncover its mechanisms of action and therapeutic potential, positioning it as a compound of significant interest in drug discovery pipelines. Future studies will likely focus on its optimization and evaluation in more complex biological systems.